Cas no 13522-72-0 (Carbamothioicacid, dimethyl-, O,O'-1,4-phenylene ester (9CI))

13522-72-0 structure
Product name:Carbamothioicacid, dimethyl-, O,O'-1,4-phenylene ester (9CI)
Carbamothioicacid, dimethyl-, O,O'-1,4-phenylene ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamothioicacid, dimethyl-, O,O'-1,4-phenylene ester (9CI)
- O-[4-(dimethylcarbamothioyloxy)phenyl] N,N-dimethylcarbamothioate
- 1,4-Bis-(N,N-dimethyl-thiocarbamoyloxy)-benzol
- 1,4-Bis-< N,N-dimethyl-thiocarbamoyloxy> -benzol
- AC1L6U1Z
- NSC171505
- NSC-171505
- 13522-72-0
- DTXSID50305714
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- Inchi: InChI=1S/C12H16N2O2S2/c1-13(2)11(17)15-9-5-7-10(8-6-9)16-12(18)14(3)4/h5-8H,1-4H3
- InChI Key: JQIAWSJRJZCLEF-UHFFFAOYSA-N
- SMILES: CN(C(OC1=CC=C(OC(N(C)C)=S)C=C1)=S)C
Computed Properties
- Exact Mass: 284.06548
- Monoisotopic Mass: 284.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.1Ų
- XLogP3: 2.6
Experimental Properties
- Density: 1.247
- Boiling Point: 349.5°Cat760mmHg
- Flash Point: 165.2°C
- Refractive Index: 1.62
- PSA: 24.94
- LogP: 2.13720
Carbamothioicacid, dimethyl-, O,O'-1,4-phenylene ester (9CI) Related Literature
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Kenji Sakota,Markus Schütz,Matthias Schmies,Raphael Moritz,Aude Bouchet,Takamasa Ikeda,Yuuki Kouno,Hiroshi Sekiya,Otto Dopfer Phys. Chem. Chem. Phys., 2014,16, 3798-3806
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Kaifeng Chen,Weijie Chen,Fangyuan Chen,Haiman Zhang,Huiying Xu,Zhi Zhou,Wei Yi Org. Chem. Front., 2021,8, 4452-4458
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Maria Ivanovskaya,Evgeni Ovodok,Dzmitry Kotsikau,Igor Azarko,Matej Micusik,Maria Omastova,Vyacheslav Golovanov RSC Adv., 2020,10, 25602-25608
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Khodayar Gholivand,Foroogh Molaei New J. Chem., 2015,39, 3747-3757
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